1-(2-amino-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethanone

• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• IUPAC Name: 1-(2-amino-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)ethanone
• InChI: InChI=1S/C8H12N4O/c1-6(13)11-2-3-12-7(5-11)4-8(9)10-12/h4H,2-3,5H2,1H3,(H2,9,10)
• InChI Key: SDRFVMSRWNLLPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN2C(=CC(=N2)N)C1

Description

1-(2-amino-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethanone is a useful research compound. Its molecular formula is C8H12N4O and its molecular weight is 180.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50-mL single-neck round-bottomed flask was purged with nitrogen and charged with 124e (492 mg, 2.34 mmol), 10% palladium on carbon (50% wet, 234 mg), and methanol (20 mL). The mixture was evacuated, charged with hydrogen gas, and stirred at room temperature for 2 h. The hydrogen was then evacuated and nitrogen was charged into the flask. The catalyst was removed by filtration through a pad of CELITE® and the filtrate was concentrated under reduced pressure to afford 124f (380 mg, 80%). MS: [M+H]+ 181.1